Cas no 314259-41-1 (2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide
• CAS No: 314259-41-1
• MF: C₁₄H₉Cl₂N₃O₃S₃
• MW: 434.34055685997
• CID: 6213218
• PubChem ID: 1561744
• Update Time: 2025-06-10

2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide
• Oprea1_137734
• AKOS002348525
• F1759-0079
• 2,5-DICHLORO-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}THIOPHENE-3-CARBOXAMIDE
• 2,5-dichloro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]thiophene-3-carboxamide
• 314259-41-1
• 2,5-dichloro-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)thiophene-3-carboxamide

• Inchi： 1S/C14H9Cl2N3O3S3/c15-11-7-10(12(16)24-11)13(20)18-8-1-3-9(4-2-8)25(21,22)19-14-17-5-6-23-14/h1-7H,(H,17,19)(H,18,20)
• InChI Key： WEIPQVGWLXCWIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1C=CC(=CC=1)S(NC1=NC=CS1)(=O)=O)=O

Computed Properties

• Exact Mass: 432.9183101g/mol
• Monoisotopic Mass: 432.9183101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide

2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide (CAS No. 314259-41-1): A Comprehensive Overview

2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide (CAS No. 314259-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a thiazole ring, and multiple functional groups such as sulfamoyl and carboxamide. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide can be represented as follows: C₁₇H₁₀Cl₂N₄O₃S₃. The presence of multiple chlorine atoms and the sulfamoyl group imparts significant stability and reactivity to the molecule, making it an interesting candidate for various biochemical studies.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide. One of the key areas of focus has been its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The solubility and stability of 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide are important factors to consider in its development as a therapeutic agent. Studies have shown that this compound exhibits good solubility in DMSO and other organic solvents, which facilitates its use in in vitro and in vivo experiments. Additionally, it is stable under standard laboratory conditions, making it suitable for long-term storage and use in various experimental setups.

In terms of pharmacokinetics, preliminary studies have indicated that 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide has favorable absorption properties when administered orally or intravenously. Its bioavailability is influenced by factors such as pH and the presence of other compounds in the formulation. Further research is needed to optimize its pharmacokinetic profile for clinical applications.

The safety profile of 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide is another critical aspect that has been extensively studied. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, higher doses may lead to adverse effects such as liver toxicity and gastrointestinal disturbances. These findings underscore the importance of dose optimization in preclinical and clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide in treating various diseases. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic benefits without major safety concerns. Phase II trials are expected to provide more detailed insights into its potential as a novel therapeutic agent.

In conclusion, 2,5-dichloro-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}thiophene-3-carboxamide (CAS No. 314259-41-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing the treatment of various diseases.